3-(4-fluorobenzyl)-5-[4-(methylthio)benzylidene]-2,4-imidazolidinedione

• IUPAC Name: (5E)-3-[(4-fluorophenyl)methyl]-5-[(4-methylsulfanylphenyl)methylidene]imidazolidine-2,4-dione
• InChI: InChI=1S/C18H15FN2O2S/c1-24-15-8-4-12(5-9-15)10-16-17(22)21(18(23)20-16)11-13-2-6-14(19)7-3-13/h2-10H,11H2,1H3,(H,20,23)/b16-10+
• InChI Key: HAHXYKZAPNNUSE-MHWRWJLKSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C=C2C(=O)N(C(=O)N2)CC3=CC=C(C=C3)F
• Isomeric SMILES: CSC1=CC=C(C=C1)/C=C/2\C(=O)N(C(=O)N2)CC3=CC=C(C=C3)F
• Molecular Formula: C18H15FN2O2S
• Molecular Weight: 342.4 g/mol

Description

• "3-(4-fluorobenzyl)-5-[4-(methylthio)benzylidene]-2,4-imidazolidinedione" is a compound with a complex molecular structure, characterized by its unique arrangement of fluorobenzyl and imidazolidinedione rings. Research has delved into various aspects of its synthesis and properties.

Synthesis Analysis

• The compound's synthesis process often involves catalytic hydrogenation and specific reaction conditions. For example, 5-(4-Dimethylaminobenzyl)imidazolidine-2,4-dione was prepared through hydrogenation of a corresponding benzylidene compound (Wessels, Schwan, & Pong, 1980).

Molecular Structure Analysis

• The molecular structure has been analyzed using X-ray diffraction and crystallographic studies, revealing critical angles and bond formations. For instance, in one derivative, a dihedral angle between the imidazolidinedione and fluorobenzylidene rings was observed (Simone et al., 1996).

Chemical Reactions and Properties

• The compound exhibits various chemical reactions and properties, including hydrogen bonding and van der Waals interactions, as demonstrated in similar structures (Simone et al., 1995).

Physical Properties Analysis

• Its physical properties, such as crystallization behavior and melting points, can be inferred from similar compounds. The crystalline structure and hydrogen bonding patterns have been a focus in several studies (Manjunath et al., 2011).

Chemical Properties Analysis

• The compound's chemical properties, like reactivity with different agents and stability under various conditions, are crucial for understanding its potential applications and handling. Studies on related imidazolidinedione derivatives provide insights into these aspects (Lima et al., 1992).